Cas no 1453170-58-5 (4-Bromo-5-(trifluoromethyl)-2-thiazolamine)

• Product Name: 4-Bromo-5-(trifluoromethyl)-2-thiazolamine
• CAS No: 1453170-58-5
• CID: 4673227
• Update Time: 2025-07-22

4-Bromo-5-(trifluoromethyl)-2-thiazolamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(trifluoromethyl)-2-thiazolamine

Additional information on 4-Bromo-5-(trifluoromethyl)-2-thiazolamine

Comprehensive Overview of 4-Bromo-5-(trifluoromethyl)-2-thiazolamine (CAS No. 1453170-58-5)

4-Bromo-5-(trifluoromethyl)-2-thiazolamine, identified by its CAS number 1453170-58-5, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of nitrogen- and sulfur-containing heterocycles known for their diverse biological activities. The presence of both bromo and trifluoromethyl substituents enhances its reactivity and potential applications, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for trifluoromethylated compounds has surged due to their unique physicochemical properties, such as increased metabolic stability and lipophilicity. These characteristics are particularly sought after in drug discovery, where 4-Bromo-5-(trifluoromethyl)-2-thiazolamine serves as a key building block for the development of novel therapeutics. Researchers are exploring its utility in designing inhibitors for enzymes involved in inflammatory and oncogenic pathways, aligning with the growing interest in targeted therapies.

The compound's thiazole core is another focal point, as thiazoles are prevalent in many FDA-approved drugs, including antibiotics and antivirals. This structural motif contributes to the compound's ability to interact with biological targets, a feature that has sparked investigations into its potential as a scaffold for antimicrobial agents. With antibiotic resistance emerging as a global health crisis, the search for new antimicrobial scaffolds like 4-Bromo-5-(trifluoromethyl)-2-thiazolamine has become a hot topic in medicinal chemistry.

From a synthetic perspective, the bromine atom at the 4-position offers versatility for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This adaptability makes the compound a favorite among synthetic chemists aiming to construct complex molecules efficiently. Additionally, the trifluoromethyl group is a hallmark of modern agrochemicals, as it often imparts pest resistance and environmental stability. Consequently, this compound is being evaluated for its role in developing next-generation crop protection agents.

Environmental and sustainability considerations are also driving interest in 4-Bromo-5-(trifluoromethyl)-2-thiazolamine. The pharmaceutical and agrochemical industries are under pressure to adopt greener synthetic routes, and this compound's potential for modular derivatization supports the principles of atom economy and reduced waste. Researchers are investigating catalytic methods to incorporate its structural features into larger molecules, minimizing the use of hazardous reagents.

In summary, 4-Bromo-5-(trifluoromethyl)-2-thiazolamine (CAS No. 1453170-58-5) is a multifaceted compound with broad applicability in drug discovery, agrochemistry, and materials science. Its unique combination of bromo, trifluoromethyl, and thiazole functionalities positions it at the forefront of innovation in these fields. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.